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Compound of Interest

Compound Name: SAR131675

Cat. No.: B560141

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers using SAR131675 in in vitro experiments. The information

addresses potential issues related to the compound's known off-target effects.

Frequently Asked Questions (FAQs)
Q1: What is the primary target of SAR131675?

SAR131675 is a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor

3 (VEGFR-3) tyrosine kinase.[1][2][3] In cell-free assays, it demonstrates an IC50 of

approximately 23 nM and a Ki of 12 nM for VEGFR-3.[4] It effectively inhibits VEGFR-3

autophosphorylation in cells with an IC50 of about 45 nM.[1]

Q2: What are the known primary off-target effects of SAR131675 in vitro?

The main off-target activities of SAR131675 are directed against other members of the VEGFR

family, specifically VEGFR-1 and VEGFR-2.[4][5] It moderately inhibits VEGFR-2 and has a

much weaker effect on VEGFR-1.[4][5]

Q3: How selective is SAR131675 for VEGFR-3 compared to other kinases?
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SAR131675 is highly selective for VEGFR-3. When tested against a panel of 65 kinases and

107 other receptors, enzymes, and ion channels, it showed high specificity for its primary

target.[1] It has been reported to have little to no activity against kinases such as Akt1, CDKs,

PLK1, EGFR, IGF-1R, and c-Met.[4]

Q4: Does SAR131675 exhibit general cytotoxicity in vitro?

No, SAR131675 is not considered a cytotoxic or cytostatic agent. It has shown no

antiproliferative activity on a panel of 30 different tumor and primary cell lines, indicating its high

specificity.[1][2]
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Observed Issue Potential Cause Recommended Action

Unexpected inhibition of

VEGFA-induced signaling or

angiogenesis in my cell model.

Although SAR131675 is highly

selective for VEGFR-3, it can

moderately inhibit VEGFR-2,

which is the primary receptor

for VEGFA.[4][5] The IC50 for

VEGFA-induced VEGFR-2

phosphorylation is

approximately 239 nM.[4]

- Confirm the concentration of

SAR131675 being used. If it is

in the high nanomolar range,

you may be observing off-

target VEGFR-2 inhibition.-

Consider using a more

selective VEGFR-2 inhibitor as

a negative control to

differentiate between VEGFR-

2 and VEGFR-3-mediated

effects.- Titrate SAR131675 to

a lower concentration range

(e.g., 10-50 nM) to maximize

selectivity for VEGFR-3.

My experimental results are

inconsistent when studying

VEGFC/VEGFD-induced

lymphangiogenesis.

While SAR131675 potently

inhibits VEGFC and VEGFD-

induced proliferation of

lymphatic endothelial cells

(IC50 ~20 nM), high

concentrations could lead to

confounding effects due to

VEGFR-2 inhibition, as

VEGFC can also signal

through VEGFR-2/VEGFR-3

heterodimers.[1][4]

- Ensure your cell model

primarily expresses VEGFR-3

for the desired biological

readout.- Use the lowest

effective concentration of

SAR131675 to minimize

VEGFR-2 engagement.-

Validate your findings using

siRNA/shRNA knockdown of

VEGFR-3 as an orthogonal

approach.

I am observing effects on

myeloid cells in my co-culture

experiments that are not

explained by VEGFR-3

inhibition alone.

VEGFR-3 is expressed on

tumor-associated

macrophages (TAMs).[1][3]

SAR131675 has been shown

to reduce TAM infiltration and

modulate myeloid cell

populations.[6][7] However, if

other myeloid cell types are

affected, consider indirect

- Characterize the expression

of VEGFR family members on

your specific myeloid cell

population.- Investigate

downstream signaling

pathways to confirm on-target

VEGFR-3 engagement.- Note

that the development of

SAR131675 was halted due to

adverse metabolic effects in
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effects or potential low-level

off-target interactions.

preclinical studies, which might

be linked to unforeseen off-

target activities.[2]

Quantitative Data Summary
Table 1: In Vitro Inhibitory Activity of SAR131675

Target Assay Type IC50 / Ki Reference(s)

VEGFR-3
Tyrosine Kinase (cell-

free)

IC50: 23 nM, Ki: 12

nM
[4]

Autophosphorylation

(HEK cells)
IC50: 45 nM [1]

Lymphatic Cell

Proliferation

(VEGFC/D)

IC50: ~20 nM [1][4]

VEGFR-2
Tyrosine Kinase (cell-

free)
IC50: 235 nM [4]

Autophosphorylation

(HEK cells)
IC50: ~280 nM [5]

VEGFA-induced

Phosphorylation
IC50: 239 nM [4]

VEGFR-1
Tyrosine Kinase (cell-

free)
IC50: >3 µM [4]

Autophosphorylation

(HEK cells)
IC50: ~1 µM [5]

Experimental Protocols
Tyrosine Kinase Assay (Cell-Free)
This protocol is a generalized procedure based on published methods.[4][5][8]
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Plate Coating: Precoat multiwell plates with a synthetic polymer substrate, poly-Glu-Tyr (4:1).

Reaction Mixture: Prepare a kinase buffer (e.g., 50 mM HEPES pH 7.4, 20 mM MgCl₂, 0.1

mM MnCl₂, 0.2 mM Na₃VO₄).

Compound Addition: Add SAR131675 at various concentrations (e.g., ranging from 3 nM to

1000 nM) or DMSO as a control.

Kinase and ATP: Add the recombinant human VEGFR tyrosine kinase and ATP. The ATP

concentration may vary depending on the kinase (e.g., 30 µM for VEGFR-1 and VEGFR-3,

15 µM for VEGFR-2).[5]

Incubation: Incubate the reaction mixture to allow for phosphorylation of the substrate.

Detection:

Wash the plates to remove unbound reagents.

Probe the phosphorylated substrate using a phosphotyrosine-specific monoclonal

antibody conjugated to horseradish peroxidase (HRP).

Add a chromogenic HRP substrate (e.g., OPD) and develop in the dark.

Data Analysis: Measure the absorbance and calculate the IC50 values.
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Caption: SAR131675 mechanism of action and selectivity.
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Caption: General in vitro experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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